Cas no 139561-17-4 (Cyclobutanecarboxylic acid, 2-(1-methylethenyl)-, methyl ester, (1R-trans)-)

• Product Name: Cyclobutanecarboxylic acid, 2-(1-methylethenyl)-, methyl ester, (1R-trans)-
• CAS No: 139561-17-4
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 1275013
• Update Time: 2024-08-03

Cyclobutanecarboxylic acid, 2-(1-methylethenyl)-, methyl ester, (1R-trans)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 2-(1-methylethenyl)-, methyl ester, (1R-trans)-
• Cyclobutanecarboxylic acid, 2-(1-methylethenyl)-, methyl ester, (1R-trans)- (9CI)

• Inchi： 1S/C9H14O2/c1-6(2)7-4-5-8(7)9(10)11-3/h7-8H,1,4-5H2,2-3H3/t7-,8+/m0/s1
• InChI Key： JSWWWRMMQMPDGT-JGVFFNPUSA-N
• SMILES： [C@@H]1(C(OC)=O)CC[C@H]1C(C)=C

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.3